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Compound of Interest

Compound Name: Promethium-145

Cat. No.: B1200467

Audience: Researchers, scientists, and drug development professionals.

This document provides crucial procedural guidance for the safe handling and disposal of
Promethium-145, a radioactive isotope. Adherence to these protocols is essential to minimize
radiation exposure and prevent contamination.

Promethium-145 is a synthetic radionuclide with a half-life of 17.7 years.[1][2] Its primary
mode of decay is electron capture, which results in the emission of low-energy X-rays and
Auger electrons.[3] A very small fraction of Promethium-145 atoms decay via alpha particle
emission.[2][4] Due to its radioactivity, Promethium-145 and its compounds present a
significant health risk if not handled with appropriate precautions. Ingestion or inhalation can
lead to the accumulation of the isotope in bone tissue.

Personal Protective Equipment (PPE)

The primary objective when working with Promethium-145 is to prevent internal contamination
and minimize external radiation exposure. The following PPE is mandatory:

o Laboratory Coat: A full-length lab coat, worn closed with sleeves rolled down, is required to
protect against skin contamination.

» Disposable Gloves: Two pairs of nitrile or latex gloves should be worn to prevent skin
contamination. The outer pair should be changed frequently, especially if contamination is
suspected.
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o Safety Glasses: Standard safety glasses provide protection against splashes of radioactive
solutions.

e Closed-Toe Shoes: These are required to protect the feet from potential spills.

For procedures with a higher risk of generating airborne contamination, such as working with
powders or volatile compounds, a risk assessment should be conducted to determine the need
for respiratory protection (e.g., an N95 respirator or a powered air-purifying respirator).

Shielding

The electron capture decay of Promethium-145 produces a spectrum of low-energy X-rays.
Shielding is necessary to reduce external exposure.

o Lead Shielding: Due to its high atomic number and density, lead is an effective material for
shielding X-rays.[5] The thickness of the lead shielding required will depend on the activity of
the Promethium-145 source. For typical laboratory quantities, thin lead foils or lead-lined
containers may be sufficient.

o Lead-Composite Materials: Materials that combine lead with other elements can offer
effective shielding with reduced weight and increased flexibility, suitable for aprons and other
personal shielding.[6]

Quantitative Data for Promethium-145

The following table summarizes the key radiological properties of Promethium-145.

Property Value

Half-Life 17.7 years

Primary Decay Mode Electron Capture (>99%)
Secondary Decay Mode Alpha Emission (~2.8 x 10-7%)
Decay Energy (EC) 163.37 keV

Primary X-ray Energies 36-45 keV

Primary Auger Electron Energies Predominantly < 10 keV
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Data sourced from multiple scientific databases.

Operational Plan: From Reception to Disposal

A systematic approach is critical for the safe management of Promethium-145 in a laboratory
setting.

Reception of Radioactive Material

e Upon arrival, visually inspect the package for any signs of damage or leakage.

o Perform a wipe test on the exterior of the package and use a suitable radiation survey meter
to check for external contamination.

« |f the package is damaged or contaminated, notify the institution's Radiation Safety Officer
(RSO) immediately and follow their instructions.

« If the package is intact, transfer it to a designated and properly shielded radioactive materials
storage area.

Storage

o Store Promethium-145 in a clearly labeled, shielded, and secure location.

e The storage area should be designated for radioactive materials only and access should be
restricted to authorized personnel.

e Maintain an accurate inventory of all Promethium-145, including the date of receipt, activity,
and current location.

Handling and Experimental Work

 All work with unsealed Promethium-145 must be conducted in a designated radioactive
materials work area, such as a fume hood or a glove box, to prevent the spread of
contamination.

o Cover work surfaces with absorbent, plastic-backed paper to contain any spills.
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o Use remote handling tools, such as tongs or forceps, to increase the distance from the
radioactive source and reduce exposure.

e Regularly monitor the work area, gloves, and clothing for contamination using an appropriate
survey meter.

» Never eat, drink, smoke, or apply cosmetics in the laboratory where radioactive materials are
handled.[1][7]

Waste Management

o All waste contaminated with Promethium-145 must be treated as radioactive waste.
e Segregate radioactive waste from non-radioactive waste.

» Radioactive waste should be further segregated by its physical form (solid or liquid) and
isotopic content.[8][9]

Disposal Plan

Due to its long half-life, Promethium-145 is classified as a long-lived isotope.[8] Waste
containing this radionuclide requires careful management and disposal in a licensed facility.

o Waste Collection:

o Solid Waste: Collect contaminated items such as gloves, absorbent paper, and plasticware
in designated, clearly labeled, and shielded radioactive waste containers.

o Liquid Waste: Collect liquid waste in shatterproof containers. Do not mix aqueous and
organic radioactive waste streams.

o Waste Storage: Store radioactive waste in a secure, shielded, and designated area, away
from general laboratory traffic.

o Disposal: The disposal of long-lived radioactive waste is highly regulated.

o Contact your institution's RSO to arrange for the pickup and disposal of Promethium-145
waste.
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o The waste will likely be transported to a licensed low-level or intermediate-level radioactive
waste disposal facility.[10][11] Depending on the concentration and total activity, deep
geological disposal may be required.[2][12]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for safely handling Promethium-145 in
a research laboratory.
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Caption: Workflow for Safe Handling of Promethium-145.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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